Cas no 32411-03-3 (N-[2-(dimethylamino)ethyl]-4-methylbenzenesulfonamide)

N-[2-(dimethylamino)ethyl]-4-methylbenzenesulfonamide structure
32411-03-3 structure
Product Name:N-[2-(dimethylamino)ethyl]-4-methylbenzenesulfonamide
CAS No:32411-03-3
MF:C11H18N2O2S
MW:242.337821483612
CID:916916
PubChem ID:101480
Update Time:2025-04-19

N-[2-(dimethylamino)ethyl]-4-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-(dimethylamino)ethyl]-4-methylbenzenesulfonamide
    • AC1L2QX7
    • Benzenesulfonamide, N-(2-(dimethylamino)ethyl)-4-methyl-
    • Benzenesulfonamide, N-[2-(dimethylamino)ethyl]-4-methyl-
    • BRN 2979335
    • N-(2-Dimethylamino-aethyl)-toluol-4-sulfonamid
    • N-(2-Dimethylaminoethyl)-p-toluenesulfonamide
    • N-(2-dimethylamino-ethyl)-toluene-4-sulfonamide
    • N,N-dimethyl-N'-tosylethylenediamine
    • NSC525728
    • p-Toluenesulfonamide, N-(2-dimethylaminoethyl)-
    • SureCN6130639
    • Y7XN65RK3E
    • Benzenesulphonamide, N-(2-(dimethylamino)ethyl)-4-methyl-
    • ZKGWAFDTPAZEJT-UHFFFAOYSA-N
    • N-(2-Dimethylaminoethyl)-p-toluenesulphonamide
    • N-[2-(Dimethylamino)ethyl]-4-methylbenzenesulphonamide
    • p-Toluenesulfonamide, N-[2-(dimethylamino)ethyl]-
    • p-Toluenesulphonamide, N-(2-dimethylaminoethyl)-
    • UNII-Y7XN65RK3E
    • DTXSID60186132
    • NSC 525728
    • 32411-03-3
    • AKOS004085532
    • NSC-525728
    • SCHEMBL6130639
    • Inchi: 1S/C11H18N2O2S/c1-10-4-6-11(7-5-10)16(14,15)12-8-9-13(2)3/h4-7,12H,8-9H2,1-3H3
    • InChI Key: ZKGWAFDTPAZEJT-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(NCCN(C)C)(=O)=O

Computed Properties

  • Exact Mass: 242.10904
  • Monoisotopic Mass: 242.10889899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 57.8Ų

Experimental Properties

  • PSA: 49.41
  • LogP: 2.30660

N-[2-(dimethylamino)ethyl]-4-methylbenzenesulfonamide Related Literature

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